C.I. Food Black 2 C.I. Food Black 2
Brand Name: Vulcanchem
CAS No.: 2118-39-0
VCID: VC0075996
InChI: InChI=1S/C26H19N5O12S4.4Na/c27-20-12-18-13(9-23(20)46(38,39)40)10-24(47(41,42)43)25(26(18)32)31-30-22-8-7-21(17-6-3-15(44(33)34)11-19(17)22)29-28-14-1-4-16(5-2-14)45(35,36)37;;;;/h1-12,32H,27H2,(H,33,34)(H,35,36,37)(H,38,39,40)(H,41,42,43);;;;/q;4*+1/p-4
SMILES: C1=CC(=CC=C1N=NC2=C3C=CC(=CC3=C(C=C2)N=NC4=C(C5=CC(=C(C=C5C=C4S(=O)(=O)[O-])S(=O)(=O)[O-])N)O)S(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
Molecular Formula: C26-H19-N5-O13-S4.4Na
Molecular Weight: 809.7 g/mol

C.I. Food Black 2

CAS No.: 2118-39-0

Main Products

VCID: VC0075996

Molecular Formula: C26-H19-N5-O13-S4.4Na

Molecular Weight: 809.7 g/mol

C.I. Food Black 2 - 2118-39-0

CAS No. 2118-39-0
Product Name C.I. Food Black 2
Molecular Formula C26-H19-N5-O13-S4.4Na
Molecular Weight 809.7 g/mol
IUPAC Name tetrasodium;6-amino-4-hydroxy-3-[[7-sulfinato-4-[(4-sulfonatophenyl)diazenyl]naphthalen-1-yl]diazenyl]naphthalene-2,7-disulfonate
Standard InChI InChI=1S/C26H19N5O12S4.4Na/c27-20-12-18-13(9-23(20)46(38,39)40)10-24(47(41,42)43)25(26(18)32)31-30-22-8-7-21(17-6-3-15(44(33)34)11-19(17)22)29-28-14-1-4-16(5-2-14)45(35,36)37;;;;/h1-12,32H,27H2,(H,33,34)(H,35,36,37)(H,38,39,40)(H,41,42,43);;;;/q;4*+1/p-4
Standard InChIKey SMBAGGHBUKLZPQ-IDOXDSHBSA-J
SMILES C1=CC(=CC=C1N=NC2=C3C=CC(=CC3=C(C=C2)N=NC4=C(C5=CC(=C(C=C5C=C4S(=O)(=O)[O-])S(=O)(=O)[O-])N)O)S(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
Canonical SMILES C1=CC(=CC=C1N=NC2=C3C=CC(=CC3=C(C=C2)N=NC4=C(C5=CC(=C(C=C5C=C4S(=O)(=O)[O-])S(=O)(=O)[O-])N)O)S(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
Synonyms Food Black 2;CI 27755
PubChem Compound 92916
Last Modified Nov 11 2021
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